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Compound of Interest

Compound Name: scotchbond 2

CAS No.: 122392-71-6

Cat. No.: B1169496

Get Quote

Welcome to the technical support center for researchers and scientists utilizing Scotchbond 2.

This resource provides troubleshooting guidance and answers to frequently asked questions

regarding the impact of moisture contamination on the bond performance of this dental

adhesive. While specific data for Scotchbond 2 is limited in contemporary literature, this guide

synthesizes available information and established principles of adhesive dentistry to address

common experimental challenges.

Troubleshooting Guide: Bond Failure and
Inconsistent Results
Encountering variability in bond strength or premature bond failure during your experiments

can be a significant setback. Moisture contamination is a primary suspect in such cases. This

guide will help you diagnose and resolve these issues.

Problem: Low or Inconsistent Bond Strength

Possible Cause: Inadequate moisture control on the dentin or enamel surface prior to adhesive

application.
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Troubleshooting Steps:

Surface Moisture Assessment:

Overly Dry Surface: Air-drying the dentin for an extended period can lead to the collapse

of the collagen fiber network, hindering the penetration of the adhesive and the formation

of a proper hybrid layer.

Overly Wet Surface: Excess water can dilute the adhesive, interfere with its

polymerization, and prevent intimate contact with the tooth structure.

Recommended Surface Preparation:

After etching and rinsing, gently dry the surface with a light stream of oil-free air or by

blotting with a moist cotton pellet. The ideal surface should have a glossy, moist

appearance, not desiccated or with visible water pooling.

Environmental Control:

Ensure a dry operating field. The use of a rubber dam is the preferred method for isolation

in clinical settings and can be adapted for in-vitro experiments to prevent salivary or water

contamination.[1]

Problem: Premature Debonding of Restorative Material

Possible Cause: Contamination during the application process.

Troubleshooting Steps:

Contamination Source Identification:

Saliva: Even minute amounts of saliva can compromise the bond by depositing

glycoproteins that interfere with the adhesive interface.

Water: Contamination from the water source used for rinsing or from environmental

humidity can be a factor. The mineral content in hard water can also leave precipitates that

hinder bonding.[2]
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Oils/Other Contaminants: Ensure air syringes and instruments are free from oil or other

residues.

Decontamination Protocol:

If contamination occurs after etching, re-etch the surface for a shorter duration (e.g., 5-10

seconds), rinse thoroughly, and then proceed with the bonding application on a properly

moist surface.

Frequently Asked Questions (FAQs)
Q1: What is the ideal level of dentin moisture for optimal bond strength with Scotchbond 2?

A1: While specific quantitative data for Scotchbond 2 is scarce in recent literature, earlier

generations of dentin adhesives generally perform better on moist dentin compared to

completely dry surfaces. For "Scotchbond Multi-Purpose," a related product, bond strengths

were higher on moist dentin (21.8 MPa) compared to dry dentin (17.8 MPa). The aim is to keep

the collagen network hydrated and expanded to allow for proper infiltration of the adhesive. An

overly wet surface, however, will weaken the bond.

Q2: How does water contamination affect the chemical components of Scotchbond 2?

A2: Water can interfere with the polymerization of the resin monomers in the adhesive. It can

also lead to a plasticizing effect within the polymer network over time, reducing the durability of

the bond.[2] The detrimental effect of moisture is a known factor in the degradation of the

adhesive interface.[3]

Q3: My experiment involves long-term water storage. What should I expect in terms of bond

degradation?

A3: Long-term water storage can lead to hydrolytic degradation of the adhesive interface,

resulting in a decrease in bond strength over time.[3] Water sorption can lead to the formation

of nanocavities within the polymer matrix, contributing to the degradation of the adhesive.[3]

Q4: Can I use Scotchbond 2 in a self-etch mode to reduce technique sensitivity to moisture?
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A4: Scotchbond 2 is a second-generation adhesive that typically requires a separate etching

step with phosphoric acid (etch-and-rinse technique). It is not designed to be used in a self-

etch mode. For improved moisture tolerance and reduced technique sensitivity, consider using

a universal adhesive designed for multiple etching modes.

Quantitative Data on Bond Strength
The following table summarizes available shear bond strength data for Scotchbond 2 and a

related product. It is important to note the limited availability of data specifically for

Scotchbond 2 under varied moisture conditions.

Adhesive
System

Substrate
Moisture
Condition

Mean Shear
Bond Strength
(MPa)

Standard
Deviation (SD)

Scotchbond 2 Dentin Dry 5.3 - 8.8 2.4 - 4.2

Scotchbond 2
Superficial/Middl

e Cuspid Dentin

Not Specified (in

vivo)
6 - 8 Not Specified

Scotchbond

Multi-Purpose
Dentin Dry 17.8 Not Specified

Scotchbond

Multi-Purpose
Dentin Moist 21.8 Not Specified

Scotchbond

Multi-Purpose
Enamel Dry 14.2 Not Specified

Scotchbond

Multi-Purpose
Enamel Moist 17.0 Not Specified

Experimental Protocols
Shear Bond Strength Testing of Scotchbond 2 (Adapted from published methodology)

Specimen Preparation:

Embed extracted human or bovine teeth in acrylic resin.
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Grind the occlusal surface to expose a flat dentin surface using a series of silicon carbide

papers (e.g., 180-grit followed by 600-grit) under water cooling.

Etching and Drying:

Apply 35-37% phosphoric acid etchant to the prepared dentin surface for 15 seconds.

Rinse thoroughly with water for 15 seconds.

For Dry Condition: Dry the surface with compressed air for 15 seconds.

For Moist Condition (Recommended): Gently blot the surface with a moist cotton pellet,

leaving a visibly glistening surface without pooled water.

Adhesive Application:

Apply Scotchprep Dentin Primer to the prepared dentin surface with a brush for 60

seconds.

Dry the primer with compressed air for 15 seconds.

Apply a controlled thickness of Scotchbond 2 adhesive.

Light-cure the adhesive for 30 seconds.

Composite Application and Curing:

Place a composite resin cylinder (e.g., Silux) onto the cured adhesive using a mold.

Light-cure the composite material according to the manufacturer's instructions.

Storage and Testing:

Store the bonded specimens in distilled water at 37°C for 24 hours.

Mount the specimens in a universal testing machine.

Apply a shear load to the base of the composite cylinder at a crosshead speed of 1

mm/min until failure.
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Calculate the shear bond strength in megapascals (MPa) by dividing the failure load by

the bonded surface area.
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Caption: Logical workflow of moisture's effect on dentin bonding.
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Caption: Troubleshooting workflow for bond failure with Scotchbond 2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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